Cas no 2211-96-3 (Oxirane,2-[(2,4,5-trichlorophenoxy)methyl]-)

• Product Name: Oxirane,2-[(2,4,5-trichlorophenoxy)methyl]-
• CAS No: 2211-96-3
• MF: C₉H₇Cl₃O₂
• MW: 253.50968003273
• CID: 276803
• PubChem ID: 245543
• Update Time: 2025-04-19

Oxirane,2-[(2,4,5-trichlorophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[(2,4,5-trichlorophenoxy)methyl]-
• Oxirane, [(2,4,5-trichlorophenoxy)methyl]-
• 2-(2,4,5-trichlorophenoxymethyl)oxirane
• Oxirane, 2-[(2,4,5-trichlorophenoxy)methyl]-
• 2-[(2,4,5-trichlorophenoxy)methyl]oxirane
• NCIOpen2_002377
• NSC-57591
• 2211-96-3
• DTXSID101033940
• AKOS000160840
• Oxirane,4,5-trichlorophenoxy)methyl]-
• NSC57591

• Inchi： 1S/C9H7Cl3O2/c10-6-1-8(12)9(2-7(6)11)14-4-5-3-13-5/h1-2,5H,3-4H2
• InChI Key： GFGGSTVORGYKKR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OCC1CO1)Cl)Cl

Computed Properties

• Exact Mass: 251.95131
• Monoisotopic Mass: 251.951163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers